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Compound of Interest

Compound Name: 2-Methoxybut-2-ene

Cat. No.: B12331245

Essential Safety and Handling Guide for 2-
Methoxybut-2-ene

This guide provides immediate safety, operational, and disposal information for the handling of
2-Methoxybut-2-ene in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe and compliant use of this chemical.

Chemical Properties and Hazards

2-Methoxybut-2-ene is a highly flammable liquid and vapor that requires careful handling to
prevent ignition and exposure.[1][2] It is classified as a reproductive toxin and can cause
serious eye and respiratory irritation.[1][2]

Quantitative Data Summary
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Property Value Source
Molecular Formula CsH100 [3114]
Molecular Weight 86.13 g/mol [3114]
- ) 67.0 °C at 760 mmHg
Boiling Point ) [31[5]
(predicted)
Density 0.777 g/cm?3 (predicted) [31[5]
Vapor Pressure 160 mmHg at 25°C [3][5]

Flammable liquids (Category
2), Reproductive toxicity
(Category 2), Serious eye
GHS Hazard Classifications irritation (Category 2A), [1112]
Specific target organ toxicity -
single exposure (Category 3,

Respiratory tract irritation)

Occupational Exposure Limits No data available [1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 2-Methoxybut-2-ene. The following
equipment must be worn:

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[1]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves that have been inspected prior to use.
Nitrile gloves are a common choice but always consult the manufacturer's resistance chart
for the specific chemical.[1]

o Clothing: Wear a flame-resistant lab coat.[1] For larger quantities or where splashing is a
risk, additional chemical-resistant clothing may be necessary.
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Respiratory Protection: All handling of 2-Methoxybut-2-ene should be performed in a well-
ventilated area, preferably within a certified chemical fume hood.[1] If exposure limits are
exceeded or irritation is experienced, a full-face respirator with appropriate cartridges should
be used.[1]

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Work exclusively in a well-ventilated area, such as a chemical fume hood, to minimize vapor
accumulation.[6][7]

Ensure an eyewash station and safety shower are readily accessible.[8]

Remove all potential ignition sources from the handling area, including open flames, hot
plates, and non-intrinsically safe electrical equipment.[6][9]

When transferring quantities greater than 500 mL, ensure proper grounding and bonding of
all containers to prevent static discharge.[10]

. Handling and Transfer:

Keep the container of 2-Methoxybut-2-ene tightly closed when not in use.[1]

Use non-sparking tools for all operations.[1]

When transferring the liquid, do so slowly to minimize splashing and vapor generation.
For transport within the lab, use a secondary container or bottle carrier.[9]

. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand).

Collect the contaminated absorbent material into a suitable, sealed container for disposal.
For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Waste Collection: All waste containing 2-Methoxybut-2-ene, including contaminated
absorbent materials and disposable PPE, must be collected in a clearly labeled, sealed
container designated for flammable chemical waste.[7]
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» Disposal: Dispose of the chemical waste through your institution's hazardous waste
management program, in accordance with local, state, and federal regulations.[1] Do not
dispose of 2-Methoxybut-2-ene down the drain.[11]

Visual Workflow for Handling 2-Methoxybut-2-ene

The following diagram outlines the essential steps and decision points for the safe handling of
2-Methoxybut-2-ene in a laboratory setting.
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Start: Prepare to Handle
2-Methoxybut-2-ene

Step 1: Don Appropriate PPE
- Safety Goggles

- Flame-Resistant Lab Coat

- Chemical-Resistant Gloves

'

Step 2: Prepare a Safe Work Area
- Work in Fume Hood
- Remove Ignition Sources
- Ground Equipment

Step 3: Handle Chemical

- Keep Container Closed

- Use Non-Sparking Tools
- Transfer Slowly

Spill Occurred?

Yes ($mall) Yes (Large)

Small Spill:
- Absorb with Inert Material No
- Collect for Disposal

Large Spill:
- Evacuate Area
- Follow Emergency Protocol

Step 4: Decontaminate & Clean Up
- Wipe Down Surfaces

- Dispose of Contaminated Materials

Step 5: Waste Disposal
- Collect in Labeled Container
- Follow Hazardous Waste Protocol

End of Procedure

Click to download full resolution via product page

Safe handling workflow for 2-Methoxybut-2-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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